2-(2,4-dimethylphenyl)-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide

• IUPAC Name: 2-(2,4-dimethylphenyl)-N-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C18H22N2OS/c1-11-4-6-14(13(3)8-11)10-17(21)20-18-19-15-7-5-12(2)9-16(15)22-18/h4,6,8,12H,5,7,9-10H2,1-3H3,(H,19,20,21)
• InChI Key: JGLIYBKNWHOAAP-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=N2)NC(=O)CC3=C(C=C(C=C3)C)C
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

2-(2,4-dimethylphenyl)-N-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)acetamide is a useful research compound. Its molecular formula is C18H22N2OS and its molecular weight is 314.45. The purity is usually 95%.
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Scientific Research Applications

Photovoltaic Efficiency and Molecular Interactions

• A study focusing on benzothiazolinone acetamide analogs investigated their spectroscopic and quantum mechanical properties. The research analyzed their potential as photosensitizers in dye-sensitized solar cells (DSSCs), highlighting their efficient light harvesting and good free energy of electron injection, which could be exploited in photovoltaic applications. Molecular docking studies indicated interactions with biological targets, suggesting a multifaceted utility in material science and biochemistry (Mary et al., 2020).

Antitumor Activity

• Research on N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, incorporating different heterocyclic rings, showed significant in vitro antitumor activity against a range of human tumor cell lines. This highlights their potential as a scaffold for developing new anticancer drugs (Yurttaş et al., 2015).

Novel Synthetic Routes and Chemical Properties

• Studies on the synthesis of various heterocyclic compounds based on similar acetamide structures have been conducted to explore their chemical properties and reactions. For instance, research on the synthesis of pyrimido[1,2‐a]benzimidazoles and their transformation into imidazo[1,2‐a]benzimidazoles provides insights into novel synthetic pathways and the structural features of these compounds, which could be useful in designing new materials or pharmaceuticals (Troxler & Weber, 1974).

Luminescence Sensing

• The development of lanthanide metal-organic frameworks based on dimethylphenyl imidazole dicarboxylate demonstrates the application of similar compounds in sensing technologies. These frameworks showed selective sensitivity to benzaldehyde derivatives, suggesting their potential in environmental monitoring and analytical chemistry (Shi et al., 2015).

Hydrogen Bonding and Structural Analysis

• Research on N-(benzo[d]thiazol-2-yl) acetamides revealed their ability to form distinct hydrogen-bonded assemblies, dependent on the substituents on the benzothiazole moiety. These findings contribute to the understanding of molecular interactions and could inform the design of novel materials with specific properties (Balijapalli et al., 2017).